4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride

• Molecular Formula: C13H17Cl2FN2O2
• Molecular Weight: 323.19 g/mol
• IUPAC Name: 4-amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C13H16ClFN2O2.ClH/c1-19-5-4-17-12(18)7-11(16)13(17)8-2-3-9(14)10(15)6-8;/h2-3,6,11,13H,4-5,7,16H2,1H3;1H
• InChI Key: GLSNTYWENPUTLD-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(C(CC1=O)N)C2=CC(=C(C=C2)Cl)F.Cl

Description

4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride is a pyrrolidinone derivative with a substituted aromatic ring and a 2-methoxyethyl side chain. Its molecular structure features:

• 2-Methoxyethyl group: Enhances solubility and metabolic stability compared to smaller alkyl substituents like methyl .

This compound’s structural complexity suggests applications in medicinal chemistry, particularly targeting enzymes or receptors sensitive to halogenated aromatics and polar side chains.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride typically involves multiple steps:

Formation of the Pyrrolidinone Ring: The pyrrolidinone ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Amino Group: The amino group can be introduced via nucleophilic substitution reactions.

Attachment of the Chloro-Fluorophenyl Group: This step may involve a halogenation reaction followed by a coupling reaction.

Addition of the Methoxyethyl Group: The methoxyethyl group can be added through an alkylation reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the amino group or the methoxyethyl group.

Reduction: Reduction reactions can occur at the chloro-fluorophenyl group or the pyrrolidinone ring.

Substitution: Nucleophilic or electrophilic substitution reactions can take place at various positions on the molecule.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles such as amines or alcohols.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce dehalogenated compounds.

Scientific Research Applications

4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride is used in various fields of scientific research:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In studies involving enzyme inhibition or receptor binding.

Industry: Used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. For example, it may bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Weight	Key Substituents	Solubility (Predicted)	Metabolic Stability
Target Compound	~350 g/mol	2-Methoxyethyl, Cl/F-phenyl	Moderate-High	High
1-Methyl Analog	~300 g/mol	Methyl, Cl/F-phenyl	Low-Moderate	Moderate
Piperidine Analog	~250 g/mol	Piperidine, Acetyl	High	Low
Triazine Analog	~450 g/mol	Triazine, 2-Fluorophenethyl	Low	Moderate-High
Pyrazolo-Pyrimidine Analog	~500 g/mol	Pyrazolo-pyrimidine, Ethoxy	Moderate	High

Key Trends :

• Solubility : Polar groups (e.g., 2-methoxyethyl, piperidine) enhance solubility, while bulky aromatic systems (e.g., triazine) reduce it.
• Metabolic Stability : Halogenated aromatics and methoxy groups generally improve stability by resisting oxidative metabolism.

Biological Activity

4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride (CAS No. 1461706-93-3) is a synthetic compound that has garnered attention for its potential biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. This article explores the compound's biological activity through case studies, research findings, and data tables.

The molecular formula of the compound is $C_{13}H_{17}Cl_{2}FN_{2}O_{2}$ with a molecular weight of 323.19 g/mol. Its structure features a pyrrolidine core substituted with an amino group and a chloro-fluoro phenyl moiety, contributing to its pharmacological properties.

1. Antitumor Activity

Research indicates that compounds similar to 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride exhibit significant antitumor activities. For instance, studies have shown that derivatives with similar structures can inhibit the MDM2 protein, which is a negative regulator of the p53 tumor suppressor pathway. This inhibition leads to increased p53 activity and subsequent apoptosis in cancer cells .

Table 1: Antitumor Activity of Related Compounds

Compound	Mechanism of Action	IC50 (µM)	Reference
Compound A	MDM2 Inhibition	0.5
Compound B	p53 Activation	0.8
Compound C	Apoptosis Induction	1.5

2. Anti-inflammatory Effects

The compound has been studied for its anti-inflammatory properties, particularly in inhibiting pro-inflammatory cytokines. In vitro studies suggest that it may reduce levels of TNF-alpha and IL-6 in macrophages activated by lipopolysaccharides (LPS) . This suggests potential applications in treating inflammatory diseases.

Case Study: Anti-inflammatory Activity
A study involving the administration of the compound in a murine model of inflammation showed a significant reduction in paw swelling and histological evidence of decreased inflammatory cell infiltration .

3. Neuroprotective Effects

Emerging research indicates that this compound may also have neuroprotective properties. It has been shown to inhibit neuronal apoptosis induced by oxidative stress in cultured neurons . The mechanism appears to involve modulation of reactive oxygen species (ROS) levels and enhancement of antioxidant defenses.

Table 2: Neuroprotective Effects in Cell Culture Studies

Treatment	ROS Level Reduction (%)	Neuronal Viability (%)	Reference
Control	-	70
Compound X	45	85

Pharmacokinetics

The pharmacokinetic profile of 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride suggests favorable absorption characteristics, although specific data on bioavailability remains limited. Studies on related compounds indicate that modifications to the pyrrolidine core can enhance tissue penetration and bioavailability .

Q & A

Basic: What are the recommended synthetic pathways for 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-2-one hydrochloride, and how can reaction conditions be optimized?

Methodological Answer:
The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and salt formation. For example, a related pyrrolidinone derivative was synthesized via acid-catalyzed cyclization followed by hydrochloride salt formation using 1.0 M aqueous HCl under heating (50°C), achieving a 52.7% yield . Key optimization steps include:

• Temperature Control : Heating to 50°C improves solubility and reaction homogeneity.
• Reagent Stoichiometry : Excess HCl ensures complete protonation of the amine group.
• Purification : Crystallization from aqueous solutions enhances purity.
  Refer to analogous protocols for substituted pyrrolidinones to adapt conditions for this compound .

Basic: Which spectroscopic and crystallographic methods are critical for structural characterization?

Methodological Answer:

• X-ray Crystallography : Employ SHELXL for refinement, particularly for resolving torsional angles and hydrogen bonding. SHELXL’s robust handling of high-resolution data is ideal for small-molecule refinement .
• NMR Spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm substituent positions (e.g., 4-chloro-3-fluorophenyl and 2-methoxyethyl groups). Compare chemical shifts with structurally related compounds (e.g., 3-amino-1-(4-fluorophenyl)pyrrolidin-2-one) .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns.

Basic: What safety precautions are required when handling this compound?

Methodological Answer:
Based on structurally similar compounds:

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact (H315, H319) .
• Ventilation : Conduct reactions in fume hoods to mitigate respiratory irritation (H335).
• Spill Management : Neutralize acidic spills with sodium bicarbonate and dispose via hazardous waste protocols.
• Storage : Store in airtight containers at 2–8°C to prevent decomposition.

Advanced: How can conflicting crystallographic and spectroscopic data be resolved during structural validation?

Methodological Answer:

• Cross-Validation : Compare X-ray bond lengths/angles with DFT-optimized geometries. For example, in a related diazo-acetyl pyrrolidinone, X-ray data (mean C–C bond length: 1.502 Å) aligned with computational models within 0.02 Å .
• Dynamic NMR : Use variable-temperature $^1H$-NMR to detect conformational flexibility that may explain discrepancies in hydrogen bonding patterns.
• Twinned Data Refinement : Apply SHELXL’s twin refinement tools for crystals with pseudo-merohedral twinning .

Advanced: What strategies improve yield in multi-step syntheses of halogenated pyrrolidinones?

Methodological Answer:

• Intermediate Stabilization : Protect the amine group with Boc or Fmoc during cyclization to prevent side reactions .
• Catalyst Screening : Test Lewis acids (e.g., ZnCl$_2$) for accelerating ring closure.
• By-Product Analysis : Use LC-MS to identify impurities (e.g., dehalogenated by-products) and adjust halogenation conditions (e.g., solvent polarity, temperature) .

Advanced: How can computational modeling guide the design of derivatives with enhanced bioactivity?

Methodological Answer:

• Docking Studies : Model interactions with biological targets (e.g., kinases) using the parent compound’s crystal structure as a template. For example, fluorophenyl groups often enhance binding affinity via hydrophobic interactions .
• QSAR Analysis : Correlate substituent electronic effects (Hammett σ values) with activity data from analogs (e.g., 4-chloro-3-fluorophenyl vs. 4-methoxyphenyl derivatives) .
• ADMET Prediction : Use software like Schrödinger’s QikProp to optimize logP and solubility for in vivo studies.

Advanced: What analytical workflows address batch-to-batch variability in hydrochloride salt formation?

Methodological Answer:

• In-line PAT Tools : Implement Raman spectroscopy for real-time monitoring of salt formation kinetics.
• Counterion Analysis : Use ion chromatography to quantify free chloride and adjust HCl stoichiometry .
• Polymorph Screening : Conduct slurry experiments with solvents of varying polarity (e.g., ethanol/water mixtures) to isolate the most stable crystalline form .